Cas no 65741-96-0 (5-Nitroquinolin-8-YL 6-oxooctanoate)

• Product Name: 5-Nitroquinolin-8-YL 6-oxooctanoate
• CAS No: 65741-96-0
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 2794495
• PubChem ID: 71370248
• Update Time: 2025-04-21

5-Nitroquinolin-8-YL 6-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• 5-NITROQUINOLIN-8-YL 6-OXOOCTANOATE
• DTXSID10793239
• 65741-96-0
• 5-Nitroquinolin-8-YL 6-oxooctanoate

• Inchi： 1S/C17H18N2O5/c1-2-12(20)6-3-4-8-16(21)24-15-10-9-14(19(22)23)13-7-5-11-18-17(13)15/h5,7,9-11H,2-4,6,8H2,1H3
• InChI Key： MNYSFAYPAWCQHI-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C2=CC=CN=C12)[N+](=O)[O-])C(CCCCC(CC)=O)=O

Computed Properties

• Exact Mass: 330.12157168Da
• Monoisotopic Mass: 330.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų